Cas no 39739-51-0 (BENZENECARBOXIMIDIC ACID, 3-METHYL-, METHYL ESTER, HYDROCHLORIDE)

• Product name: BENZENECARBOXIMIDIC ACID, 3-METHYL-, METHYL ESTER, HYDROCHLORIDE
• CAS No: 39739-51-0
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 3375175
• PubChem ID: 14685583

BENZENECARBOXIMIDIC ACID, 3-METHYL-, METHYL ESTER, HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• BENZENECARBOXIMIDIC ACID, 3-METHYL-, METHYL ESTER, HYDROCHLORIDE
• Benzenecarboximidic acid, 3-methyl-, methyl ester, hydrochloride (1:1)
• 39739-51-0
• Methyl 3-methylbenzimidate hydrochloride

• Inchi： InChI=1S/C9H11NO.ClH/c1-7-4-3-5-8(6-7)9(10)11-2;/h3-6,10H,1-2H3;1H
• InChI Key： KPHLBFRLSPSRJN-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 185.0607417Da
• Monoisotopic Mass: 185.0607417Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų